Cas no 151075-23-9 (1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-enyl)ethanone)
1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-enyl)ethanone Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-enyl)ethanone
- 1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-yl]ethanone
- 1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-yl)ethanone
- OR361640
- V3453
- Ethanone, 1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-cyclohexen-1-yl]-
- 1-[4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-yl]ethan-1-one
-
- MDL: MFCD18383335
- Inchi: 1S/C14H23BO3/c1-10(16)11-6-8-12(9-7-11)15-17-13(2,3)14(4,5)18-15/h8,11H,6-7,9H2,1-5H3
- InChI Key: QXTJFNYPSNXRCB-UHFFFAOYSA-N
- SMILES: O1B(C2=CCC(C(C)=O)CC2)OC(C)(C)C1(C)C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 369
- Topological Polar Surface Area: 35.5
1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-enyl)ethanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A449039233-1g |
1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-yl)ethanone |
151075-23-9 | 95% | 1g |
1,641.50 USD | 2021-06-15 | |
| Alichem | A449039233-5g |
1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-yl)ethanone |
151075-23-9 | 95% | 5g |
4,459.52 USD | 2021-06-15 | |
| Chemenu | CM210296-1g |
1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-yl)ethanone |
151075-23-9 | 95% | 1g |
$700 | 2021-08-04 | |
| TRC | T890415-10mg |
1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-enyl)ethanone |
151075-23-9 | 10mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T890415-50mg |
1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-enyl)ethanone |
151075-23-9 | 50mg |
$ 160.00 | 2022-06-02 | ||
| TRC | T890415-100mg |
1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-enyl)ethanone |
151075-23-9 | 100mg |
$ 250.00 | 2022-06-02 | ||
| Chemenu | CM210296-1g |
1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-yl)ethanone |
151075-23-9 | 95% | 1g |
$700 | 2022-09-02 | |
| abcr | AB335589-250 mg |
1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-enyl)ethanone; 95% |
151075-23-9 | 250mg |
€450.00 | 2023-04-26 | ||
| abcr | AB335589-1 g |
1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-enyl)ethanone; 95% |
151075-23-9 | 1g |
€1062.00 | 2023-04-26 | ||
| Apollo Scientific | OR361640-250mg |
1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-enyl)ethanone |
151075-23-9 | 250mg |
£296.00 | 2025-02-20 |
1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-enyl)ethanone Suppliers
1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-enyl)ethanone Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on 1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-enyl)ethanone
Comprehensive Analysis of 1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-enyl)ethanone (CAS No. 151075-23-9)
1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-enyl)ethanone (CAS No. 151075-23-9) is a highly specialized boron-containing organic compound that has garnered significant attention in recent years due to its unique chemical properties and versatile applications. This compound belongs to the class of dioxaborolane derivatives, which are widely used in cross-coupling reactions, particularly in the Suzuki-Miyaura reaction, a cornerstone of modern synthetic chemistry. The presence of the tetramethyl-1,3,2-dioxaborolane moiety makes it an excellent boronic ester, a key intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced materials.
One of the most intriguing aspects of 1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-enyl)ethanone is its role in drug discovery and medicinal chemistry. Researchers have explored its potential as a building block for the synthesis of biologically active molecules, including kinase inhibitors and anti-inflammatory agents. The compound's cyclohexenyl ring provides a rigid framework that can be further functionalized, making it a valuable tool for structure-activity relationship (SAR) studies. In addition, its boronic ester group allows for efficient palladium-catalyzed cross-coupling, a technique widely used in the pharmaceutical industry to construct complex molecular architectures.
Beyond pharmaceuticals, 1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-enyl)ethanone has found applications in the development of organic electronic materials. Its conjugated system and electron-deficient boron center make it a promising candidate for OLEDs (organic light-emitting diodes) and photovoltaic devices. Recent studies have highlighted its potential in optoelectronic applications, where its ability to participate in charge-transfer complexes is of particular interest. This aligns with the growing demand for sustainable energy solutions and green chemistry, topics that are currently trending in scientific and industrial circles.
The synthesis of 1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-enyl)ethanone typically involves the boronation of a pre-functionalized cyclohexenyl precursor. The reaction conditions are carefully optimized to ensure high yield and purity, as impurities can significantly impact its performance in downstream applications. Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are routinely employed to characterize the compound and verify its structural integrity. These methods are critical for ensuring compliance with quality control standards, a topic of great importance to researchers and manufacturers alike.
In the context of synthetic methodology, 1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-enyl)ethanone serves as a model compound for studying regioselective and stereoselective transformations. Its cyclic enone moiety offers opportunities for Michael additions and Diels-Alder reactions, expanding its utility in organic synthesis. Furthermore, the compound's stability under a wide range of conditions makes it a reliable reagent for high-throughput screening and combinatorial chemistry, two areas that are rapidly evolving in the field of chemical biology.
As the scientific community continues to explore the potential of boron-containing compounds, 1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-enyl)ethanone stands out as a versatile and valuable intermediate. Its applications span from drug development to material science, reflecting the interdisciplinary nature of modern chemistry. With ongoing advancements in catalytic processes and molecular design, this compound is poised to play an even greater role in shaping the future of chemical innovation.
151075-23-9 (1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-enyl)ethanone) Related Products
- 141091-37-4(1-Cyclohexeneboronic acid pinacol ester)
- 287944-06-3(2-(4-(tert-butyl)cyclohex-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)
- 287944-13-2(2-(cyclohepten-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)
- 1041002-91-8(2-(1-Cyclononen-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)
- 1041002-96-3(2-(1-Cyclododecen-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)
- 1092938-90-3(2-(4-ethylcyclohex-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)
- 865869-26-7(4,4,5,5-tetramethyl-2-(4-methylcyclohexen-1-yl)-1,3,2-dioxaborolane)
- 859217-67-7(2-(4,4-dimethylcyclohex-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)
- 448211-45-8(2-(1-Cycloocten-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)
- 931583-47-0(2-(1-Cyclodecen-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)